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Compound of Interest

Compound Name: Sodium aluminum hydride

Cat. No.: B089126 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate reducing agent is a critical decision in the synthesis of complex molecules. Among

the powerful hydride donors, sodium aluminum hydride (NaAlH₄) and lithium aluminum

hydride (LiAlH₄) are two of the most potent. This guide provides an objective comparison of

their reactivity, supported by available data, to aid in the selection process for specific synthetic

applications.

Physical and Chemical Properties
A fundamental understanding of the physical and chemical properties of these reagents is

essential for their safe and effective use. Both are highly reactive, moisture-sensitive solids. A

key differentiator is their solubility in common ethereal solvents, which dictates the choice of

reaction medium.
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Property
Sodium Aluminum Hydride
(NaAlH₄)

Lithium Aluminum Hydride
(LiAlH₄)

Molar Mass 54.00 g/mol [1][2] 37.95 g/mol

Appearance
White to light gray crystalline

solid[1][2][3]

White to gray crystalline

powder

Density 1.24 g/cm³[1][2] 0.917 g/cm³

Melting Point 178 °C (decomposes)[1][3] 150 °C (decomposes)

Solubility in THF
Soluble (16 g/100 mL at room

temperature)[1]
112.332 g/L

Solubility in Diethyl Ether Insoluble[3] Soluble

Thermal Decomposition
Begins to decompose at 183

°C, initially forming Na₃AlH₆[3]
Decomposes above 125 °C

Reactivity and Functional Group Selectivity
Both NaAlH₄ and LiAlH₄ are powerful reducing agents capable of reducing a wide array of

functional groups. Their reactivity is considered to be very similar, stemming from the polar Al-H

bond that serves as a source of nucleophilic hydride (H⁻).[1] LiAlH₄ is widely recognized as one

of the strongest and most versatile reducing agents in organic chemistry.[4][5][6][7][8][9][10] It

can reduce esters, carboxylic acids, amides, nitriles, aldehydes, and ketones.[6][7][8][9][10]

Sodium aluminum hydride is also a potent reducing agent with a reactivity profile that closely

mirrors that of LiAlH₄, including the reduction of esters to alcohols.[1] However, subtle

differences in reactivity can arise due to the nature of the cation (Na⁺ vs. Li⁺), which can

influence the coordination with the carbonyl oxygen and thus the rate of reduction.

Due to a lack of direct comparative studies in readily available literature, a quantitative side-by-

side comparison of yields and reaction times for various functional groups under identical

conditions is challenging to present. However, the general consensus is that both reagents are

highly effective for the reduction of the functional groups listed below.

Functional Group Reduction Capabilities:
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Functional Group Product with NaAlH₄/LiAlH₄

Aldehyde Primary Alcohol

Ketone Secondary Alcohol

Ester Primary Alcohol

Carboxylic Acid Primary Alcohol

Amide Amine[11][12]

Nitrile Primary Amine

Acyl Chloride Primary Alcohol

Epoxide Alcohol

Experimental Protocols
The handling and reaction setup for both hydrides are similar, demanding strict anhydrous

conditions due to their violent reaction with water. The primary difference in experimental setup

arises from the choice of solvent, dictated by their differing solubilities.

General Experimental Workflow for Hydride Reduction
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Preparation

Reaction

Work-up

Dry Glassware under Vacuum or in Oven

Assemble Reaction Apparatus under Inert Atmosphere (N₂ or Ar)

Add Anhydrous Solvent (THF for NaAlH₄/LiAlH₄, or Et₂O for LiAlH₄)

Cool Solvent to 0 °C

Carefully Add Hydride Reagent in Portions

Slowly Add Substrate Solution via Addition Funnel

Monitor Reaction by TLC

Cool Reaction to 0 °C

Quench Excess Hydride (e.g., with Ethyl Acetate)

Hydrolyze Aluminum Salts (e.g., Fieser Workup)

Extract Product with Organic Solvent

Dry, Filter, and Concentrate to Isolate Product
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Step 1: Nucleophilic Attack Step 2: Elimination

Step 3: Second Nucleophilic Attack Step 4: Protonation

RCOOR' [RCH(O⁻)(OR')]
+ H⁻

[AlH₄]⁻

RCHO
- ⁻OR'

[RCH₂(O⁻)]
+ H⁻

⁻OR'

RCH₂OH
+ H₂O (workup)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Guide to Sodium Aluminum Hydride and
Lithium Aluminum Hydride Reactivity]. BenchChem, [2025]. [Online PDF]. Available at:
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aluminum-hydride-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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